Cas no 171745-13-4 (Compound 56)
Compound 56 structure
Product Name:Compound 56
CAS No:171745-13-4
MF:C18H18BrN3O2
MW:388.2584233284
CID:1066514
PubChem ID:2857
Update Time:2025-04-20
Compound 56 Chemical and Physical Properties
Names and Identifiers
-
- 4-[(3-BROMOPHENYL)AMINO]-6,7-DIETHOXYQUINAZOLINE
- (3-Bromophenyl)-(6,7-diethoxyquinazolin-4-yl)-amine
- 4-(3'-bromoanilino)-6,7-diethoxyquinazoline
- AC1L1EMN
- CHEMBL35820
- compound 56
- CTK6G1384
- K00042
- PD153035 Analog 56
- SureCN3008965
- YXOXHAUUTIOBDA-UHFFFAOYSA-
- N-(3-Bromophenyl)-6,7-diethoxy-4-quinazolinamine
- N-(3-broMophenyl)-6,7-diethoxyquinazolin-4-aMine
- HMS3229C09
- BCP08039
- BDBM3556
- InChI=1/C18H18BrN3O2/c1-3-23-16-9-14-15(10-17(16)24-4-2)20-11-21-18(14)22-13-7-5-6-12(19)8-13/h5-11H,3-4H2,1-2H3,(H,20,21,22)
- compound 56 [PMID: 8568816]
- DTXSID40274389
- Compound 56 - CAS 171745-13-4
- SR-02000000170-1
- ICX5609213
- HY-103437
- SCHEMBL3008965
- Q27076723
- CS-0027885
- WGA74513
- SR-02000000170
- GTPL5956
- J-010751
- 171745-13-4
- EGFR-IN-80
- 4-Quinazolinamine, N-(3-bromophenyl)-6,7-diethoxy-
- DB-367167
- CCG-206742
- SR-02000000170-2
- SDCCGSBI-0086665.P003
- Compound 56
-
- Inchi: 1S/C18H18BrN3O2/c1-3-23-16-9-14-15(10-17(16)24-4-2)20-11-21-18(14)22-13-7-5-6-12(19)8-13/h5-11H,3-4H2,1-2H3,(H,20,21,22)
- InChI Key: YXOXHAUUTIOBDA-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)OCC)OCC
Computed Properties
- Exact Mass: 387.05834
- Monoisotopic Mass: 387.05824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 56.3Ų
Experimental Properties
- Density: 1.420±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: Not available
- Boiling Point: 492.6±45.0 °C at 760 mmHg
- Flash Point: 251.7±28.7 °C
- Solubility: Insuluble (3.3E-4 g/L) (25 ºC),
- PSA: 56.27
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Compound 56 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Compound 56 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9916-5mg |
Compound 56 |
171745-13-4 | 98% | 5mg |
¥1199.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9916-500ug |
Compound 56 |
171745-13-4 | 98% | 500ug |
¥416.00 | 2023-09-09 | |
| TRC | C643503-500μg |
Compound 56 |
171745-13-4 | 500μg |
$ 253.00 | 2023-04-17 | ||
| TRC | C643503-1000μg |
Compound 56 |
171745-13-4 | 1mg |
$ 391.00 | 2023-04-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203430-500 µg |
Compound 56, |
171745-13-4 | ≥97% | 500µg |
¥1,233.00 | 2023-07-10 | |
| TRC | C643503-500µg |
Compound 56 |
171745-13-4 | 500µg |
$253.00 | 2023-05-18 | ||
| TRC | C643503-1000µg |
Compound 56 |
171745-13-4 | 1000µg |
$391.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203430-500µg |
Compound 56, |
171745-13-4 | ≥97% | 500µg |
¥1233.00 | 2023-09-05 | |
| 1PlusChem | 1P00AP9X-1mg |
4-[(3-BROMOPHENYL)AMINO]-6,7-DIETHOXYQUINAZOLINE |
171745-13-4 | ≥95% | 1mg |
$555.00 | 2025-02-25 | |
| A2B Chem LLC | AE98517-1mg |
4-[(3-BROMOPHENYL)AMINO]-6,7-DIETHOXYQUINAZOLINE |
171745-13-4 | ≥95% | 1mg |
$407.00 | 2024-04-20 |
Compound 56 Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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